Cas no 88759-07-3 (Dodecanamide, N-2-propynyl-N-(2-propynyloxy)-)

Dodecanamide, N-2-propynyl-N-(2-propynyloxy)- structure
88759-07-3 structure
Product name:Dodecanamide, N-2-propynyl-N-(2-propynyloxy)-
CAS No:88759-07-3
MF:C18H29NO2
MW:291.428365468979
CID:622024
PubChem ID:13289990

Dodecanamide, N-2-propynyl-N-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Dodecanamide, N-2-propynyl-N-(2-propynyloxy)-
    • N-prop-2-ynoxy-N-prop-2-ynyldodecanamide
    • 88759-07-3
    • SCHEMBL11103232
    • DTXSID80534974
    • N-(Prop-2-yn-1-yl)-N-[(prop-2-yn-1-yl)oxy]dodecanamide
    • Inchi: InChI=1S/C18H29NO2/c1-4-7-8-9-10-11-12-13-14-15-18(20)19(16-5-2)21-17-6-3/h2-3H,4,7-17H2,1H3
    • InChI Key: IUHXEYDNUIAQAP-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCC(=O)N(CC#C)OCC#C

Computed Properties

  • Exact Mass: 291.219829168g/mol
  • Monoisotopic Mass: 291.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 5.2

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